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Introduction
Citronitrile, chemically known as 3,7-Dimethyl-6-octenenitrile, is a monoterpene nitrile

primarily utilized as a fragrance ingredient in a wide array of consumer products, including

perfumes, soaps, detergents, and lotions.[1][2][3] Its characteristic fresh, citrusy, and slightly

floral-green aroma makes it a valuable component in fragrance compositions.[2][4] This

technical guide provides a comprehensive overview of the physicochemical properties of

Citronitrile, along with relevant experimental methodologies and a representative synthesis

workflow.

Physicochemical Data
The following tables summarize the key physicochemical properties of Citronitrile. It is

important to note that some variations in reported values exist across different commercial and

technical sources. These discrepancies may arise from differences in measurement conditions

and sample purity.

Table 1: General and Physical Properties of Citronitrile
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Property Value Source(s)

Molecular Formula C₁₀H₁₇N [1][5][6]

Molecular Weight 151.25 g/mol [1][5][6]

Appearance Clear to pale yellow liquid [1][4]

Odor Profile
Fresh, citrusy, with floral and

herbal notes
[2][4]

Melting Point 15 °C [1]

Boiling Point
225.5 °C to 248.1 °C at 760

mmHg
[4][6]

Density 0.836 - 0.849 g/cm³ [1][4][6]

Refractive Index 1.445 [1][6]

Table 2: Solubility and Partitioning Properties of Citronitrile

Property Value Source(s)

Solubility in Water
37.76 mg/L @ 25 °C

(estimated)
[1]

Solubility in Organic Solvents Soluble in alcohols [7]

logP (o/w) 3.130 [7]

Table 3: Safety-Related Properties of Citronitrile

Property Value Source(s)

Flash Point 109.7 °C to 122 °C [4][6]

Vapor Pressure 0.0247 mmHg @ 25 °C [6]

Vapor Density 6.0 (Air = 1) [7]
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Experimental Protocols
Detailed experimental protocols for the determination of all physicochemical properties for

Citronitrile are not readily available in public literature. However, standardized methods for

organic compounds can be applied.

Determination of Boiling Point (Capillary Method)
The boiling point of Citronitrile can be determined using the capillary method, a technique

suitable for small sample volumes.

Principle: A liquid's boiling point is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. In this method, a small amount of the liquid is heated in a

tube with an inverted capillary. As the liquid heats, the air in the capillary is replaced by the

substance's vapor. At the boiling point, a rapid stream of bubbles will emerge from the capillary.

The boiling point is recorded as the temperature at which the liquid re-enters the capillary upon

cooling.[8][9][10]

Procedure:

A small sample of Citronitrile (a few milliliters) is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer and heated in a controlled manner using a

heating mantle or an oil bath.

The temperature is slowly increased until a continuous stream of bubbles emerges from the

open end of the capillary tube.

The heating is then discontinued, and the apparatus is allowed to cool slowly.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.[8][9][10]

Determination of Solubility
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The solubility of Citronitrile, particularly in water and organic solvents, is a key parameter for

its application in various formulations.

Principle: Solubility is the property of a solute to dissolve in a solvent to form a homogeneous

solution. For a liquid like Citronitrile, its miscibility with different solvents can be determined by

simple mixing experiments. For quantitative determination of solubility in water, analytical

techniques such as gas chromatography are often employed after reaching equilibrium.

Procedure for Qualitative Solubility:

To a test tube containing a small volume of the solvent (e.g., water, ethanol), add a few drops

of Citronitrile.

The mixture is agitated vigorously.

The formation of a single, clear phase indicates solubility, while the presence of turbidity or

phase separation indicates insolubility or partial solubility.[11]

Procedure for Quantitative Solubility in Water (General Approach):

An excess amount of Citronitrile is added to a known volume of water in a sealed container.

The mixture is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours)

to ensure equilibrium is reached.

The mixture is then allowed to stand, and the aqueous phase is carefully separated.

The concentration of Citronitrile in the aqueous phase is determined using an analytical

technique such as Gas Chromatography-Mass Spectrometry (GC-MS) by comparing the

response to a calibration curve prepared with known concentrations of Citronitrile.[12]

Synthesis of Citronitrile
Citronitrile is commercially synthesized from Citronellal. A common method involves a two-

step, one-pot reaction of oximation followed by dehydration.
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Caption: A simplified workflow for the synthesis of Citronitrile from Citronellal.

This process typically involves the reaction of Citronellal with a hydroxylamine salt in the

presence of a base to form the intermediate Citronellal oxime. This intermediate is then

dehydrated in the same reaction vessel to yield Citronitrile.[13][14] The final product is then

purified, commonly through distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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